![molecular formula C13H11Br B6332025 2-Methyl-5-bromobiphenyl CAS No. 571903-41-8](/img/structure/B6332025.png)
2-Methyl-5-bromobiphenyl
Overview
Description
2-Methyl-5-bromobiphenyl is a chemical compound with the molecular weight of 247.13 . It is a liquid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 5-bromo-2-methyl-1,1’-biphenyl . The InChI code for this compound is 1S/C13H11Br/c1-10-7-8-12(14)9-13(10)11-5-3-2-4-6-11/h2-9H,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 247.13 . It is stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Gas Chromatographic Properties :Bromobiphenyls, including 2-Methyl-5-bromobiphenyl, have been used as flame retardants in textiles and other materials. Their synthesis and gas chromatographic properties are important for understanding their behavior and fate in the environment. Studies have compiled syntheses and characterized new compounds, as well as described their gas chromatographic behavior (Sundström, Hutzinger, Safe, & Zitko, 1976).
Practical Synthesis for Industrial Applications :this compound is a key intermediate in the manufacture of certain pharmaceuticals, such as flurbiprofen. Research has focused on developing practical and cost-effective synthetic methods suitable for large-scale production, emphasizing the need for safe and efficient synthesis protocols (Qiu, Gu, Zhang, & Xu, 2009).
Metabolism Studies :Understanding the metabolism of bromobiphenyls, including this compound, in organisms such as rabbits has been a research focus. These studies involve identifying metabolic products and understanding the metabolic pathways, which is crucial for assessing environmental and biological impacts (Kohli, Wyndham, Smylie, & Safe, 1978).
Biological Activities and Antiviral Properties :Some derivatives of bromobiphenyls have shown strong antiviral properties against specific viruses and weak antibacterial properties against certain bacteria. This suggests potential applications in developing new antiviral and antibacterial agents (Abosadiya et al., 2013).
Synthesis of Heterocyclic Compounds :Research on this compound has contributed to the synthesis of tri- and tetra-cyclic heterocycles, which are valuable in various chemical and pharmaceutical applications. This includes the use of aryl radical building blocks for cyclization onto azoles (Allin et al., 2005).
Antimicrobial Properties :Studies have explored the synthesis of compounds using bromobiphenyls that exhibit antimicrobial properties. This research opens avenues for developing new antimicrobial agents that could be effective against a range of bacteria and other microorganisms (Shu-jun, 2006).
Safety and Hazards
The safety information for 2-Methyl-5-bromobiphenyl indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Mode of Action
It’s known that biphenyl compounds can interact with their targets through various mechanisms, such as binding to receptors or enzymes, disrupting cell membranes, or modulating signal transduction pathways .
Biochemical Pathways
Biphenyl compounds are often involved in the suzuki–miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Pharmacokinetics
The pharmacokinetic properties of biphenyl compounds can vary widely depending on their specific chemical structure and the presence of functional groups .
Result of Action
Biphenyl compounds can have a wide range of effects, depending on their specific targets and mode of action .
Action Environment
The action, efficacy, and stability of 2-Methyl-5-bromobiphenyl can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, temperature, and more . .
properties
IUPAC Name |
4-bromo-1-methyl-2-phenylbenzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Br/c1-10-7-8-12(14)9-13(10)11-5-3-2-4-6-11/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLUPXYLAXHKVKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Br)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Br | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.